Cas no 2138419-74-4 (2-Methoxybutane-1-sulfinamide)

• Product Name: 2-Methoxybutane-1-sulfinamide
• CAS No: 2138419-74-4
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 5992971
• PubChem ID: 165873143
• Update Time: 2025-05-19

2-Methoxybutane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxybutane-1-sulfinamide
• EN300-732701
• 2138419-74-4
• 2-Methoxybutane-1-sulfinamide

• Inchi： 1S/C5H13NO2S/c1-3-5(8-2)4-9(6)7/h5H,3-4,6H2,1-2H3
• InChI Key： DGIPINPDQSKAOF-UHFFFAOYSA-N
• SMILES： S(CC(CC)OC)(N)=O

Computed Properties

• Exact Mass: 151.06669983g/mol
• Monoisotopic Mass: 151.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-Methoxybutane-1-sulfinamide

Exploring the Chemistry and Applications of 2-Methoxybutane-1-sulfinamide (CAS No. 2138419-74-4)

2-Methoxybutane-1-sulfinamide (CAS No. 2138419-74-4) is a specialized organic compound that has garnered attention in synthetic chemistry and pharmaceutical research. This sulfinamide derivative, characterized by its methoxybutane backbone, serves as a versatile intermediate in asymmetric synthesis and chiral auxiliary applications. With the growing demand for enantioselective methodologies, compounds like 2-Methoxybutane-1-sulfinamide are increasingly relevant in modern organic transformations.

The molecular structure of 2-Methoxybutane-1-sulfinamide features a sulfinamide group (–S(=O)NH₂) attached to a butane chain substituted with a methoxy (–OCH₃) moiety. This configuration imparts unique reactivity, making it valuable for chiral synthesis and catalyst design. Researchers have explored its role in asymmetric C–C bond formation, a hot topic in green chemistry and sustainable pharmaceutical production. Its stability under mild conditions further enhances its utility in multi-step synthetic routes.

One of the trending applications of 2-Methoxybutane-1-sulfinamide lies in the synthesis of bioactive molecules. For instance, it has been employed as a building block for pharmaceutical intermediates, particularly in the development of kinase inhibitors and antiviral agents—areas of high interest post-pandemic. Its compatibility with metal-catalyzed cross-coupling reactions aligns with the industry’s shift toward atom-efficient protocols, addressing queries like "efficient sulfinamide reagents for drug discovery" frequently searched in academic databases.

From a commercial perspective, the demand for high-purity 2-Methoxybutane-1-sulfinamide has risen due to its reproducibility in lab-scale and industrial processes. Suppliers often highlight its role in peptide modification and ligand synthesis, catering to the needs of medicinal chemists. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards—a concern frequently raised in forums discussing "sulfinamide characterization methods."

Environmental and safety considerations are also pivotal. While 2-Methoxybutane-1-sulfinamide is not classified as hazardous under standard guidelines, proper handling protocols are recommended to avoid degradation. This aligns with the broader industry focus on "safe handling of sulfinamide derivatives," a common search term among laboratory professionals. Innovations in solvent-free reactions further enhance its appeal as a green chemistry enabler.

Looking ahead, the versatility of 2-Methoxybutane-1-sulfinamide positions it as a key player in emerging fields like catalysis and material science. Recent publications have explored its use in designing novel ligands for transition-metal catalysts, addressing the search trend for "next-generation chiral auxiliaries." As synthetic methodologies evolve, this compound is poised to remain at the forefront of research, bridging gaps between academic discovery and industrial application.